Cas no 2138096-91-8 (3-Cyclohexyl-4,4-dimethylcyclohexan-1-amine)

• Product Name: 3-Cyclohexyl-4,4-dimethylcyclohexan-1-amine
• CAS No: 2138096-91-8
• MF: C₁₄H₂₇N
• MW: 209.370884180069
• CID: 5961558
• PubChem ID: 165491850
• Update Time: 2025-11-07

3-Cyclohexyl-4,4-dimethylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-cyclohexyl-4,4-dimethylcyclohexan-1-amine
• 2138096-91-8
• EN300-1158157
• 3-Cyclohexyl-4,4-dimethylcyclohexan-1-amine

• Inchi： 1S/C14H27N/c1-14(2)9-8-12(15)10-13(14)11-6-4-3-5-7-11/h11-13H,3-10,15H2,1-2H3
• InChI Key： SPJKEDRPLLDFPM-UHFFFAOYSA-N
• SMILES： NC1CCC(C)(C)C(C1)C1CCCCC1

Computed Properties

• Exact Mass: 209.214349865g/mol
• Monoisotopic Mass: 209.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26Ų

Additional information on 3-Cyclohexyl-4,4-dimethylcyclohexan-1-amine

Introduction to 3-Cyclohexyl-4,4-dimethylcyclohexan-1-amine (CAS No. 2138096-91-8)

3-Cyclohexyl-4,4-dimethylcyclohexan-1-amine, with the CAS number 2138096-91-8, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its cyclohexyl and dimethylcyclohexane moieties, which confer it with distinct physical and chemical properties.

The molecular formula of 3-Cyclohexyl-4,4-dimethylcyclohexan-1-amine is C₁₅H₂₇N, and its molecular weight is approximately 221.4 g/mol. The compound exists as a colorless to pale yellow liquid at room temperature and has a boiling point of around 250°C. Its solubility in water is low, but it is soluble in common organic solvents such as ethanol, acetone, and dichloromethane.

In the realm of pharmaceutical research, 3-Cyclohexyl-4,4-dimethylcyclohexan-1-amine has shown promise as a potential lead compound for the development of new drugs. Recent studies have focused on its ability to modulate specific biological pathways and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent activity against certain G protein-coupled receptors (GPCRs), which are key targets for a variety of therapeutic interventions.

The structural features of 3-Cyclohexyl-4,4-dimethylcyclohexan-1-amine make it an attractive candidate for drug design. The cyclohexyl group provides steric bulk, which can influence the compound's binding affinity and selectivity for specific receptors. Additionally, the dimethylcyclohexane moiety contributes to the compound's lipophilicity, enhancing its ability to cross biological membranes and reach target sites within cells.

In the context of materials science, 3-Cyclohexyl-4,4-dimethylcyclohexan-1-amine has been explored for its potential use in the synthesis of advanced polymers and coatings. Its amine functionality can participate in various chemical reactions, such as Michael addition and condensation reactions, making it a versatile building block for polymer synthesis. A recent study published in Macromolecules highlighted the use of this compound as a monomer in the preparation of high-performance polyurethanes with improved mechanical properties and thermal stability.

The synthesis of 3-Cyclohexyl-4,4-dimethylcyclohexan-1-amine typically involves multi-step processes that include alkylation, reduction, and functional group manipulation. One common synthetic route involves the alkylation of cyclohexane with an appropriate alkylating agent followed by reduction to form the primary amine. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final product.

In terms of safety and handling, while 3-Cyclohexyl-4,4-dimethylcyclohexan-1-amine is not classified as a hazardous material under current regulations, standard laboratory practices should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas or fume hoods, and storing the compound in tightly sealed containers away from heat sources.

The future prospects for 3-Cyclohexyl-4,4-dimethylcyclohexan-1-amine are promising. Ongoing research continues to uncover new applications and potential uses for this compound across various industries. As more studies are conducted and new data becomes available, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.